Cas no 200190-87-0 (1-Bromo-4-chloro-2-fluoro-5-methylbenzene)

• Product Name: 1-Bromo-4-chloro-2-fluoro-5-methylbenzene
• CAS No: 200190-87-0
• MF: C₇H₅BrClF
• MW: 223.470003843307
• MDL: MFCD09800685
• CID: 1028959
• PubChem ID: 11009587
• Update Time: 2025-04-20

1-Bromo-4-chloro-2-fluoro-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-chloro-2-fluoro-5-methylbenzene
• Benzene, 1-bromo-4-chloro-2-fluoro-5-methyl-
• 5-Bromo-2-chloro-4-fluorotoluene
• (1-Methylpyrrolidin-3-yl)methanamine
• 3-bromo-6-chloro-4-fluoro-toluene
• AKOS022171508
• AB92153
• 1-bromo-4-chloro-2-fluoro-5-methyl-benzene
• SCHEMBL6722803
• A879882
• BL001251
• EN300-332179
• MFCD09800685
• CS-0088407
• DB-093001
• 200190-87-0
• AS-45744
• 1-Bromo-4-chloro-2-fluoro-5-methylbenzene 97%
• DTXSID40451759
• FHMGARFZRFRQNI-UHFFFAOYSA-N
• SY041730
• 5-bromo-2-chloro-4-fluorotoluene, AldrichCPR

• MDL： MFCD09800685
• Inchi： 1S/C7H5BrClF/c1-4-2-5(8)7(10)3-6(4)9/h2-3H,1H3
• InChI Key： FHMGARFZRFRQNI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C)=C1)Cl)F

Computed Properties

• Exact Mass: 221.92475
• Monoisotopic Mass: 221.92472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 212.0±35.0℃ at 760 mmHg
• PSA: 0

1-Bromo-4-chloro-2-fluoro-5-methylbenzene Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes